Cas no 1256355-08-4 (2-Fluoro-3-hydroxymethylphenylboronic acid)
2-Fluoro-3-hydroxymethylphenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both a boronic acid group and a hydroxymethyl substituent enhances its reactivity and selectivity, making it valuable for constructing complex molecular architectures. The fluorine atom further modulates electronic properties, improving stability and compatibility with diverse reaction conditions. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications.
1256355-08-4 structure
Product Name:2-Fluoro-3-hydroxymethylphenylboronic acid
CAS No:1256355-08-4
MF:C7H8BFO3
MW:169.946025848389
MDL:MFCD17926485
CID:828143
PubChem ID:53216482
Update Time:2025-05-27
2-Fluoro-3-hydroxymethylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Fluoro-3-(hydroxymethyl)phenyl)boronic acid
- BORONIC ACID, B-[2-FLUORO-3-(HYDROXYMETHYL)PHENYL]-
- MFCD17926485
- 2-fluoro-3-(hydroxymethyl)phenylboronic acid
- 2-FLUORO-3-HYDROXYMETHYLPHENYLBORONIC ACID
- CS-0174099
- DTXSID00681712
- DB-346970
- D71689
- (2-Fluoro-3-(hydroxymethyl)phenyl)boronicacid
- [2-fluoro-3-(hydroxymethyl)phenyl]boronic acid
- AKOS015854319
- 1256355-08-4
- PS-9776
- 2-Fluoro-3-hydroxymethylphenylboronic acid
-
- MDL: MFCD17926485
- Inchi: 1S/C7H8BFO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3,10-12H,4H2
- InChI Key: JAVRSTADGYIZFV-UHFFFAOYSA-N
- SMILES: FC1C(B(O)O)=CC=CC=1CO
Computed Properties
- Exact Mass: 170.0550524g/mol
- Monoisotopic Mass: 170.0550524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7Ų
2-Fluoro-3-hydroxymethylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112256-5g |
(2-Fluoro-3-(hydroxymethyl)phenyl)boronic acid |
1256355-08-4 | 95% | 5g |
$562.02 | 2023-09-03 | |
| Fluorochem | 230927-1g |
2-Fluoro-3-(hydroxymethyl)phenyl)boronic acid |
1256355-08-4 | 95% | 1g |
£188.00 | 2022-02-28 | |
| Fluorochem | 230927-5g |
2-Fluoro-3-(hydroxymethyl)phenyl)boronic acid |
1256355-08-4 | 95% | 5g |
£725.00 | 2022-02-28 | |
| Chemenu | CM109512-1g |
(2-Fluoro-3-(hydroxymethyl)phenyl)boronic acid |
1256355-08-4 | 96% | 1g |
$272 | 2021-08-06 | |
| Apollo Scientific | PC412062-1g |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 95% | 1g |
£89.00 | 2025-02-21 | |
| Apollo Scientific | PC412062-5g |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 95% | 5g |
£268.00 | 2025-02-21 | |
| TRC | F595228-100mg |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 100mg |
$92.00 | 2023-05-18 | ||
| TRC | F595228-250mg |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | F595228-500mg |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 500mg |
$287.00 | 2023-05-18 | ||
| TRC | F595228-1g |
2-Fluoro-3-hydroxymethylphenylboronic acid |
1256355-08-4 | 1g |
$402.00 | 2023-05-18 |
2-Fluoro-3-hydroxymethylphenylboronic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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